Cas no 1379329-80-2 (Cyclopropyl (2-bromo-4-fluorophenyl)methanol)

• Product Name: Cyclopropyl (2-bromo-4-fluorophenyl)methanol
• CAS No: 1379329-80-2
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• MDL: MFCD16293540
• CID: 5189377
• Update Time: 2026-03-05

Cyclopropyl (2-bromo-4-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl (2-bromo-4-fluorophenyl)methanol

• MDL： MFCD16293540
• Inchi： 1S/C10H10BrFO/c11-9-5-7(12)3-4-8(9)10(13)6-1-2-6/h3-6,10,13H,1-2H2
• InChI Key： JIBQNHZJCQXSRX-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC=C(F)C=C1Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopropyl (2-bromo-4-fluorophenyl)methanol

Cyclopropyl (2-Bromo-4-Fluorophenyl)Methanol: A Comprehensive Overview

Cyclopropyl (2-bromo-4-fluorophenyl)methanol, also known by its CAS number 1379329-80-2, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a bromo-fluorophenyl methanol moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various research and industrial purposes.

The synthesis of Cyclopropyl (2-bromo-4-fluorophenyl)methanol involves a series of intricate organic reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most notable applications of this compound is in the development of bioactive molecules. Its bromine and fluorine substituents contribute to its high lipophilicity, which is crucial for drug design targeting specific biological pathways. For instance, studies have shown that derivatives of Cyclopropyl (2-bromo-4-fluorophenyl)methanol exhibit potent inhibitory effects on certain kinase enzymes, making them promising candidates for anticancer therapies.

In addition to its pharmaceutical applications, this compound has found utility in materials science as a precursor for advanced polymers and optoelectronic materials. The cyclopropyl group's strained ring structure introduces unique mechanical properties, while the bromo-fluorophenyl moiety enhances electronic conductivity. Recent research has focused on incorporating this compound into polymer frameworks to develop high-performance materials for use in flexible electronics and energy storage devices.

The physical properties of Cyclopropyl (2-bromo-4-fluorophenyl)methanol are well-documented, with a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile facilitates its use in various chemical reactions. The compound's stability under ambient conditions is excellent, though it may degrade under harsh oxidative or acidic conditions.

From an environmental perspective, the ecological impact of Cyclopropyl (2-bromo-4-fluorophenyl)methanol has been a subject of recent scrutiny. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with complete degradation occurring within 60 days in controlled laboratory settings. However, further research is required to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, Cyclopropyl (2-bromo-4-fluorophenyl)methanol stands as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in the development of novel pharmaceuticals and advanced materials. As scientific understanding continues to evolve, this compound will undoubtedly find new avenues for exploitation, solidifying its role as an essential component in modern chemical innovation.